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Compound of Interest

Compound Name: MHY1485

Cat. No.: B15604177

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical synthesis pathway
for MHY 1485, a potent, cell-permeable activator of the mammalian target of rapamycin
(mTOR). MHY1485 is a valuable tool for studying autophagy and mTOR signaling, processes
implicated in a wide range of physiological and pathological conditions.[1][2][3] This document
outlines the complete synthesis protocol, presents key quantitative data in a clear, tabular
format, and includes diagrams to illustrate the synthetic route and its associated signaling
pathway.

Chemical Properties and Data
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Identifier Value Reference
4,6-di(morpholin-4-yl)-N-(4-

IUPAC Name nitrophenyl)-1,3,5-triazin-2- [4]
amine

CAS Number 326914-06-1 [1][4]

Molecular Formula C17H21N704 [1114]

Molecular Weight 387.4 g/mol [1114]

Purity >98% [1]

N DMSO (0.5 mg/ml), DMF (5
Solubility [4]

mg/ml)

Chemical Synthesis Pathway

The synthesis of MHY1485 is a two-step process that begins with the formation of a

dichlorotriazine intermediate, followed by a nucleophilic substitution reaction to yield the final

product.
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Caption: Chemical synthesis pathway of MHY1485.

Experimental Protocols

The following protocols are based on the synthesis described by Choi et al. (2012).[5]

Step 1: Synthesis of 4,4'-(6-Chloro-1,3,5-triazine-2,4-
diyl)dimorpholine

Materials:

e Cyanuric chloride
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Morpholine

Triethylamine

Acetone

Crushed ice

Procedure:

e A solution of cyanuric chloride (5 g, 27.1 mmol) in acetone (30 mL) is prepared and cooled
over crushed ice.

e A mixture of morpholine (4.72 g, 54.2 mmol) and triethylamine (5.48 g, 54.2 mmol) is added
dropwise to the cyanuric chloride solution at a temperature maintained below -10°C.

e The reaction mixture is stirred at room temperature for 1 hour.

e The mixture is then diluted with 50 mL of water.

e The resulting white solid precipitate is collected by filtration, washed with water and acetone.

e The solid is dried under reduced pressure to yield 4,4'-(6-chloro-1,3,5-triazine-2,4-
diyl)dimorpholine.

Quantitative Data:

Product Yield Melting Point (°C)

4,4'-(6-Chloro-1,3,5-triazine-
2,4-diyl)dimorpholine

74.9% 172.6-173.9

Characterization Data:
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Analysis Results

1H NMR (400 MHz, CDCls) 5 3.74-3.67 (m, 16 H, 8xCHz)

5 169.8 (C2, C4), 164.7 (C6), 66.9 (4xOCHa),

13C NMR (100 MHz, CDCls) 44.1 (4xNCHs)
i X 2

IR (KBFr) 1504, 1355, 1122, 806 cm~1

Mass (EIMS) 285 (M)*

Step 2: Synthesis of 4,6-Dimorpholino-N-(4-
nitrophenyl)-1,3,5-triazin-2-amine (MHY1485)

Materials:

4,4'-(6-Chloro-1,3,5-triazine-2,4-diyl)dimorpholine

4-Nitroaniline

Potassium carbonate

N,N-dimethylformamide (DMF)

Methanol

Water

Procedure:

e A suspension of 4,4'-(6-chloro-1,3,5-triazine-2,4-diyl)dimorpholine (300 mg, 1.05 mmol), 4-
nitroaniline (159.5 mg, 1.15 mmol), and potassium carbonate (159.5 mg, 1.15 mmol) in N,N-
dimethylformamide (2 mL) is prepared.

e The reaction mixture is refluxed for 5 hours.
e The resulting precipitate is collected by filtration using a Buchner funnel.

e The collected solid is washed with methanol and water.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15604177?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e The product is dried under reduced pressure to yield 4,6-dimorpholino-N-(4-
nitrophenyl)-1,3,5-triazin-2-amine (MHY1485) as a pale yellow solid.

Quantitative Data:

Product Yield Melting Point (°C)

MHY1485 63.6% 265.0-266.2

Characterization Data:

Analysis Results

58.20 (d, 2 H, J = 9.0 Hz, 3-H, 5-H), 7.70 (d, 2
H, J = 9.0 Hz, 2"-H, 6'-H), 7.02 (s, 1 H, NH),
3.81-3.79 (m, 8 H, 2xCHz), 3.75-3.73 (m, 8H,
4XCHz)

1H NMR (500 MHz, DMSO-ds)

5 165.2 (C4, C6), 164.6 (C2), 147.8 (C1), 141.1

13C NMR (100 MHz, DMSO-ds
( ) (C4Y, 125.5 (C3',C5"), 119.1 (C2', C6')

Signaling Pathway of MHY 1485

MHY 1485 is a known activator of mTOR, a serine/threonine kinase that plays a central role in
regulating cell growth, proliferation, and survival.[1] One of the key downstream effects of
MTOR activation is the inhibition of autophagy.[1][5] MHY1485 exerts its anti-autophagic effect
by inhibiting the fusion of autophagosomes with lysosomes, a critical final step in the
autophagic process.[5][6]
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Caption: MHY 1485 signaling pathway in autophagy inhibition.

This technical guide provides a comprehensive resource for the synthesis and understanding
of MHY1485. The detailed protocols and characterization data will be invaluable for
researchers working with this compound, while the signaling pathway diagram offers a clear
visual representation of its mechanism of action in the context of autophagy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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